Delphinidin-3,5-O-diglucoside chloride

• CAS No.: 17670-06-3
• Product Name: Delphinidin-3,5-O-diglucoside chloride
• Molecular Formula: C27H31O17Cl
• Molecular Weight: 627.5 g/mol
• IUPAC Name: (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[7-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-(3,4,5-trihydroxyphenyl)chromenylium-5-yl]oxyoxane-3,4,5-triol
• Standard InChI: InChI=1S/C27H30O17/c28-6-16-19(34)21(36)23(38)26(43-16)41-14-4-9(30)3-13-10(14)5-15(25(40-13)8-1-11(31)18(33)12(32)2-8)42-27-24(39)22(37)20(35)17(7-29)44-27/h1-5,16-17,19-24,26-29,34-39H,6-7H2,(H3-,30,31,32,33)/p+1/t16-,17-,19-,20-,21+,22+,23-,24-,26-,27-/m1/s1
• Standard InChIKey: XCTGXGVGJYACEI-LCENJUANSA-O
• Isomeric SMILES: C1=C(C=C(C(=C1O)O)O)C2=C(C=C3C(=CC(=CC3=[O+]2)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O
• SMILES: C1=C(C=C(C(=C1O)O)O)C2=C(C=C3C(=CC(=CC3=[O+]2)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O
• Canonical SMILES: C1=C(C=C(C(=C1O)O)O)C2=C(C=C3C(=CC(=CC3=[O+]2)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O.[Cl-]
• Melting Point: 202-203°C
• Physical Description: Solid
• Description: Delphinidin 3, 5-diglucoside, also known as delphin or aurobanin a, belongs to the class of organic compounds known as anthocyanidin-5-o-glycosides. These are phenolic compounds containing one anthocyanidin moiety which is O-glycosidically linked to a carbohydrate moiety at the C5-position. Delphinidin 3, 5-diglucoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, delphinidin 3, 5-diglucoside is primarily located in the cytoplasm. Delphinidin 3, 5-diglucoside can be converted into delphinidin. Outside of the human body, delphinidin 3, 5-diglucoside can be found in a number of food items such as common pea, common grape, green bean, and mung bean. This makes delphinidin 3, 5-diglucoside a potential biomarker for the consumption of these food products.; Delphinidin 3-O-beta-D-glucoside-5-O-beta-D-glucoside is an anthocyanin cation consisting of delphinidin with two beta-D-glucosyl residues attached to the 3- and 5-hydroxy groups. It is an anthocyanin cation, a beta-D-glucoside and a 5-hydroxyanthocyanin O-beta-D-glucoside. It derives from a delphinidin. It is a conjugate acid of a delphinidin 3-O-beta-D-glucoside-5-O-beta-D-glucoside betaine.
• Synonyms: Delphoside; Aurobanin A; Delphin chloride
• PubChem Compound: 10100906
• Last Modified: Nov 11 2021